Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H26N2O4/c1-2-26-21(25)23-9-7-22(8-10-23)14-17-13-20(24)27-19-12-16-6-4-3-5-15(16)11-18(17)19/h11-13H,2-10,14H2,1H3
• InChI Key: WVMZQULAJLHOCP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=CC(=O)OC3=C2C=C4CCCCC4=C3
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.449. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate-related compounds are used in heterocyclic chemistry for the synthesis of novel compounds. For example, cyanoacetamide derivatives have been synthesized for the exploration of their antitumor and antioxidant activities. These compounds are intermediates in creating heterocyclic compounds with potential biological activities (Bialy & Gouda, 2011).

Antimicrobial and Antifungal Applications

Compounds structurally related to Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate have been synthesized and evaluated for antimicrobial and antifungal activities. For instance, derivatives have been found to exhibit potent antibacterial and antifungal activities, comparable or superior to standard drugs like miconazole (Tiwari et al., 2018).

Biological Activities and Drug Development

These compounds are also pivotal in the development of drugs with various biological activities. Microwave-assisted synthesis has led to hybrid molecules containing significant antimicrobial, antilipase, and antiurease activities, underscoring their potential in therapeutic applications (Başoğlu et al., 2013).

Structural and Chemical Characterization

Furthermore, the structural and chemical properties of these compounds have been characterized, providing insights into their potential applications in materials science and pharmacology. For example, crystal structure analysis of related compounds has revealed details about their molecular conformation, which is crucial for understanding their reactivity and interaction with biological targets (Faizi et al., 2016).

Mechanism of Action

Target of Action

The primary targets of “Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate” are currently unknown. This compound is a derivative of tetrahydrobenzo[b]thiophene , which has been studied for its potential biological activities . .

Mode of Action

Related tetrahydrobenzo[b]thiophene derivatives have been shown to exhibit various biological activities, including antioxidant, antibacterial, and cytotoxic effects

Biochemical Pathways

For example, some tetrahydrobenzo[b]thiophene derivatives have been found to inhibit the enzymes PDK1 and LDHA, which are involved in glucose metabolism . These enzymes are often upregulated in proliferating tumor cells, suggesting that this compound may have potential anti-cancer effects .

Pharmacokinetics

Molecular docking studies on related compounds suggest that they may have good binding affinity to certain proteins and desirable drug-likeness and oral bioavailability characteristics .

Result of Action

Related compounds have been shown to exhibit cytotoxic activities against certain cancer cell lines . These compounds have also been found to exhibit strong antioxidant properties .